methyl 3-(2-amino-1,3-benzothiazol-6-yl)propanoate
Overview
Description
Methyl 3-(2-amino-1,3-benzothiazol-6-yl)propanoate, also known as MBT, is an organic compound with a wide range of applications in scientific research. It is a derivative of benzothiazole, an aromatic heterocyclic compound, and is commonly used as a reagent in organic synthesis. MBT has been studied for its biochemical and physiological effects, as well as its potential applications in laboratory experiments.
Mechanism of Action
The exact mechanism of action of methyl 3-(2-amino-1,3-benzothiazol-6-yl)propanoate is not fully understood, but it is believed to interact with certain molecules in the body, such as proteins and enzymes. It has been shown to bind to certain proteins, which may be responsible for its effects. In addition, it has been found to interact with certain enzymes, which may be responsible for its biochemical and physiological effects.
Biochemical and Physiological Effects
methyl 3-(2-amino-1,3-benzothiazol-6-yl)propanoate has been studied for its biochemical and physiological effects. It has been shown to have anti-inflammatory, anti-tumor, and anti-oxidant properties. In addition, it has been found to have an effect on the nervous system, and has been found to be involved in the regulation of neurotransmitter release.
Advantages and Limitations for Lab Experiments
Methyl 3-(2-amino-1,3-benzothiazol-6-yl)propanoate has several advantages for use in laboratory experiments. It is relatively simple to synthesize, and it is relatively stable in aqueous solutions. In addition, it is non-toxic and has a low boiling point. However, it has several limitations. It is not soluble in organic solvents, and it is not very soluble in water.
Future Directions
The potential future directions for methyl 3-(2-amino-1,3-benzothiazol-6-yl)propanoate include its use in drug discovery, biochemistry, and pharmacology. In addition, it could be used in the synthesis of various compounds, such as drugs and pharmaceuticals. It could also be studied for its potential use as a biochemical probe for the detection of various biological molecules. Furthermore, it could be studied for its potential use in the treatment of various diseases, such as cancer and neurological disorders. Finally, it could be studied for its potential use in the development of new drugs, and for its potential use in the development of new diagnostic tools.
Synthesis Methods
Methyl 3-(2-amino-1,3-benzothiazol-6-yl)propanoate can be synthesized from 2-amino-1,3-benzothiazole by reacting it with methyl propanoate in the presence of a strong base such as sodium hydroxide. The reaction produces a salt, which is then treated with aqueous hydrochloric acid to yield the desired product. The reaction is relatively simple and can be carried out in a laboratory setting.
Scientific Research Applications
Methyl 3-(2-amino-1,3-benzothiazol-6-yl)propanoate has been used in a wide range of scientific research applications, including drug discovery, biochemistry, and pharmacology. It has been used as a reagent in the synthesis of various compounds, including drugs and pharmaceuticals. In addition, it has been studied for its potential use as a biochemical probe for the detection of various biological molecules.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 3-(2-amino-1,3-benzothiazol-6-yl)propanoate involves the reaction of 2-amino-1,3-benzothiazole with ethyl acrylate followed by reduction and esterification.", "Starting Materials": [ "2-amino-1,3-benzothiazole", "ethyl acrylate", "sodium borohydride", "methanol", "sulfuric acid", "sodium bicarbonate", "methyl iodide" ], "Reaction": [ "2-amino-1,3-benzothiazole is reacted with ethyl acrylate in the presence of sulfuric acid to form ethyl 3-(2-amino-1,3-benzothiazol-6-yl)propanoate.", "The resulting product is then reduced using sodium borohydride in methanol to form ethyl 3-(2-amino-1,3-benzothiazol-6-yl)propanoate.", "The final step involves esterification of the product with methyl iodide in the presence of sodium bicarbonate to form methyl 3-(2-amino-1,3-benzothiazol-6-yl)propanoate." ] } | |
CAS RN |
950769-85-4 |
Product Name |
methyl 3-(2-amino-1,3-benzothiazol-6-yl)propanoate |
Molecular Formula |
C11H12N2O2S |
Molecular Weight |
236.3 |
Purity |
95 |
Origin of Product |
United States |
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